Cas no 149599-92-8 (1-Hexanamine, 6-[(4-chlorophenyl)thio]-)
149599-92-8 structure
Product Name:1-Hexanamine, 6-[(4-chlorophenyl)thio]-
CAS No:149599-92-8
MF:C12H18ClNS
MW:243.79602098465
CID:1321403
Update Time:2024-08-18
1-Hexanamine, 6-[(4-chlorophenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexanamine, 6-[(4-chlorophenyl)thio]-
-
- Inchi: 1S/C12H18ClNS/c13-11-5-7-12(8-6-11)15-10-4-2-1-3-9-14/h5-8H,1-4,9-10,14H2
- InChI Key: AFTRBJDMYQPSQH-UHFFFAOYSA-N
- SMILES: C(N)CCCCCSC1=CC=C(Cl)C=C1
Computed Properties
- Exact Mass: 243.08504
Experimental Properties
- Density: 1.12±0.1 g/cm3(Predicted)
- Boiling Point: 351.9±27.0 °C(Predicted)
- PSA: 26.02
- pka: 10.61±0.10(Predicted)
1-Hexanamine, 6-[(4-chlorophenyl)thio]- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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